Cas no 1021265-72-4 (4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione)

• Product Name: 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• CAS No: 1021265-72-4
• MF: C₁₇H₁₄BrN₃O₂S
• MW: 404.280961513519
• CID: 5470761
• Update Time: 2025-06-08

4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(4-bromophenyl)-3,4,6,7-tetrahydro-6-(2-thienylmethyl)-
• 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• Inchi： 1S/C17H14BrN3O2S/c18-11-5-3-10(4-6-11)15-14-13(19-17(23)20-15)9-21(16(14)22)8-12-2-1-7-24-12/h1-7,15H,8-9H2,(H2,19,20,23)
• InChI Key： FELOLTVSIULLKN-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Br)C=C2)C2C(=O)N(CC3SC=CC=3)CC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

Comprehensive Overview of 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 1021265-72-4)

The compound 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 1021265-72-4) is a heterocyclic organic molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a pyrrolo[3,4-d]pyrimidine core substituted with a 4-bromophenyl group and a thiophen-2-ylmethyl moiety, makes it a promising candidate for targeting various biological pathways. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition, cancer therapy, and neurodegenerative disease research.

In recent years, the demand for small-molecule inhibitors has surged, particularly in the field of precision medicine. The 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione stands out due to its ability to interact with enzyme active sites and modulate protein-protein interactions. This compound’s bromophenyl and thiophene groups enhance its lipophilicity and binding affinity, making it a valuable tool for medicinal chemistry studies. Its CAS No. 1021265-72-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

The pyrrolo[3,4-d]pyrimidine scaffold is a privileged structure in drug design, often associated with bioactivity against kinases and GPCRs. The incorporation of a thiophene ring in 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione introduces additional electronic diversity, which can improve drug-like properties. This aligns with current trends in fragment-based drug discovery, where researchers prioritize molecular complexity and diversity-oriented synthesis. The compound’s CAS No. 1021265-72-4 is often linked to queries about structure-activity relationships (SAR) and lead optimization strategies.

From a synthetic chemistry perspective, the preparation of 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione involves multistep organic synthesis, often utilizing palladium-catalyzed cross-coupling reactions to introduce the bromophenyl group. The thiophene moiety is typically incorporated via alkylation or reductive amination techniques. These methods are widely discussed in scientific literature, as they are critical for achieving high yields and purity of the target compound. The CAS No. 1021265-72-4 is a key identifier for researchers seeking protocols and synthetic routes for this molecule.

In the context of drug development, 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione has been explored for its potential to inhibit protein kinases, which are implicated in cancer and inflammatory diseases. The bromophenyl group is known to enhance binding selectivity, while the thiophene ring contributes to metabolic stability. These features are highly sought after in modern drug design, where polypharmacology and multi-target agents are gaining traction. Searches for CAS No. 1021265-72-4 often correlate with terms like kinase inhibitor and therapeutic target.

The pharmacokinetic properties of 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione are also of significant interest. Its logP and solubility profiles suggest moderate oral bioavailability, which is crucial for preclinical development. Researchers frequently investigate its ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics to assess its suitability as a drug candidate. The CAS No. 1021265-72-4 is commonly referenced in ADME studies and toxicology reports, highlighting its importance in translational research.

Beyond pharmaceutical applications, 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione has potential uses in material science. Its aromatic and heterocyclic components make it a candidate for organic electronics and photovoltaic materials. This interdisciplinary appeal further underscores the versatility of compounds like CAS No. 1021265-72-4, bridging gaps between chemistry, biology, and engineering.

In summary, 4-(4-bromophenyl)-6-[(thiophen-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 1021265-72-4) is a multifaceted compound with broad applications in drug discovery, material science, and chemical biology. Its unique structural features and bioactive potential make it a subject of ongoing research, aligning with contemporary interests in personalized medicine and sustainable chemistry. As scientific inquiries into this compound continue, its CAS No. 1021265-72-4 will remain a pivotal reference for researchers worldwide.